CW-3308

• Molecular Formula: C45H48N6O8
• Molecular Weight: 800.9 g/mol
• InChI: InChI=1S/C45H48N6O8/c1-4-49-25-34(30-9-14-46-21-33(30)41(49)54)27-19-36(58-2)39(37(20-27)59-3)44(57)50-15-12-45(13-16-50)10-7-26(8-11-45)22-48-23-28-17-31-32(18-29(28)24-48)43(56)51(42(31)55)35-5-6-38(52)47-40(35)53/h9,14,17-21,25-26,35H,4-8,10-13,15-16,22-24H2,1-3H3,(H,47,52,53)
• InChIKey: ZXEZSPAYGZVVCZ-UHFFFAOYSA-N

A key challenge in SMARCB1-deficient cancer models is the lack of potent, selective, and orally available BRD9 degraders. CW-3308 solves this by combining sub-nanomolar DC50, 91% oral bioavailability, and >1000-fold selectivity over BRD7/4. - **Quantified Efficacy:** 57-60% tumor growth inhibition (TGI) in HS-SY-II and G401 xenografts (25-50 mg/kg, QD). - **Rapid Degradation:** >90% BRD9 depletion within 1 hour; 92.5% tumor depletion at 3h. - **Supply Chain:** Available in research quantities. Strict quality control with HPLC/LC-MS.

CW-3308: BRD9-Selective PROTAC Degrader

CW-3308 (CAS: 3055592-99-6) is a heterobifunctional proteolysis-targeting chimera (PROTAC) that selectively degrades bromodomain-containing protein 9 (BRD9) via cereblon (CRBN) E3 ligase recruitment [1]. It was discovered through systematic optimization of a novel tricyclic cereblon ligand (TX-16-Me) conjugated to a naphthyridinone-based BRD9-targeting warhead, yielding a molecule with MW 800.91 and the formula C₄₅H₄₈N₆O₈ [1]. BRD9 is an essential subunit of the non-canonical BAF (ncBAF) chromatin remodeling complex and is a synthetic lethal target in SMARCB1-deficient cancers including synovial sarcoma and malignant rhabdoid tumors [1].

1

Pathway context BRD9 / ncBAF chromatin remodeling complex studies

2

Degradation mode CRBN-dependent PROTAC; supports catalytic target depletion assays

3

Model fit Reported in SMARCB1-deficient sarcoma xenograft pharmacodynamic studies

4

Oral dosing Supports oral in vivo efficacy and PK-PD research models

• [1] Wang C, Wang M, Wang Y, et al. Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. J Med Chem. 2024;67(16):14125-14154. doi:10.1021/acs.jmedchem.4c00971 View Source

CW-3308 vs. Earlier BRD9 Inhibitors and Degraders

BRD9 bromodomain inhibitors such as BI-7273 (IC₅₀ = 19 nM for BRD9 bromodomain) cannot fully ablate BRD9-mediated gene transcription and only partially suppress synovial sarcoma cell growth [1][2]. Furthermore, due to close sequence homology, BRD9 bromodomain inhibitors exhibit off-target binding to BRD7 (IC₅₀ = 117 nM for BI-7273) and BRD4 [2]. First-generation BRD9 PROTACs such as dBRD9 suffer from modest degradation potency and lack oral bioavailability, while clinical-stage degraders CFT8634 and FHD-609 have faced development challenges including insufficient efficacy and QTc prolongation respectively [1][3]. CW-3308 was specifically engineered to address these collective limitations—combining sub-nanomolar degradation potency, high selectivity over BRD7/BRD4, and a quantitatively demonstrated 91% oral bioavailability—making it non-interchangeable with any single existing BRD9-targeting agent [1].

This product PROTAC degrader: catalytic BRD9 depletion via CRBN E3 ligase

Bromodomain inhibitor (BI-7273) BRD9 binding only; may not fully suppress transcription; off-target BRD7/BRD4 binding risk

This product BRD9 mono-selective degradation; spares BRD7 and BRD4

Dual BRD7/9 degrader (VZ185) Co-depletes BRD7; confounds ncBAF-specific mechanistic interpretation

This product Reported oral bioavailability; PK-PD characterized in xenograft models

Earlier degraders (dBRD9, CFT8634, FHD-609) Limited oral exposure or development-stage challenges; PK-PD may not transfer directly

• [1] Wang C, Wang M, Wang Y, et al. Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. J Med Chem. 2024;67(16):14125-14154. doi:10.1021/acs.jmedchem.4c00971 View Source
• [2] BI-7273 | BRD9 BD Inhibitor. Bertin Bioreagent (Cayman Chemical). CAT N°: 20311. Kd = 15.4 nM; IC₅₀ (BRD9) = 19 nM; IC₅₀ (BRD7) = 117 nM. View Source
• [3] Xueqiu Article. JMC | University of Michigan Wang Shaomeng Team Reports Oral BRD9 Degrader CW-3308. Published 2024-08-26. [Chinese-language summary of JMC paper with clinical context on CFT8634 and FHD-609]. View Source

CW-3308: Differentiation Evidence

BRD9 Degradation Potency vs. dBRD9

In the G401 rhabdoid tumor cell line, CW-3308 reduced BRD9 protein levels by 68% at 1 nM and >90% at 10 nM after only 3 hours of treatment, with a DC₅₀ < 1 nM and Dmax > 95% [1]. In direct Western blot comparisons within the same study, CW-3308 and its structural analog compound 19 at 1 nM achieved 68% and 59% BRD9 depletion respectively, while the first-generation PROTAC dBRD9 showed substantially weaker degradation at equivalent concentrations [1]. dBRD9 has a reported degradation IC₅₀ of 56.6 nM in MOLM-13 AML cells [2], representing an approximately >50-fold potency differential. The paper's SAR optimization further demonstrated that precursor compound 18, which shares the BI-7273-derived warhead with dBRD9, was already ~3-fold more potent than dBRD9; CW-3308 was further optimized beyond compound 18 through iterative medicinal chemistry [1].

Degradation potency

Head-to-head

CW-3308: DC₅₀ <1 nM, Dmax >95%
vs. dBRD9: IC₅₀ ~57 nM

Supports degradation-efficiency endpoint review; >50-fold reported potency difference

G401 cells, 3h treatment; Western blot and HiBit assay context

Evidence Dimension	BRD9 protein degradation potency (DC₅₀ / degradation at fixed concentration)
Target Compound Data	CW-3308: DC₅₀ < 1 nM; 68% BRD9 depletion at 1 nM; >90% depletion at 10 nM; Dmax > 95% (G401 cells, 3h treatment)
Comparator Or Baseline	dBRD9: IC₅₀ = 56.6 nM in MOLM-13 cells; qualitatively weaker degradation vs. CW-3308 in direct Western blot comparison (G401 cells, same study)
Quantified Difference	CW-3308 is approximately >50-fold more potent than dBRD9 based on DC₅₀ comparison; achieves near-complete degradation (Dmax > 95%) vs. dBRD9 which shows incomplete degradation at comparable concentrations
Conditions	G401 rhabdoid tumor cell line; 3-hour treatment; Western blotting analysis with β-actin loading control; HiBit assay for DC₅₀ determination

Why This Matters

The sub-nanomolar DC₅₀ of CW-3308 enables complete BRD9 depletion at low concentrations, critical for in vivo efficacy studies where achieving high and sustained tumor drug exposure with PROTACs remains challenging; the >50-fold improvement over dBRD9 directly translates to lower required dosing and reduced off-target risk from the CRBN-recruiting moiety.

• [1] 药渡Cyber. Analysis of the Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. Sohu, 2024-11-01. [Detailed Chinese-language analysis of Wang et al. JMC 2024 including SAR tables, Western blot comparisons, and PK data]. View Source
• [2] dBRD9 | Chemical Probes Portal. Potent and selective degrader of BRD9 (IC₅₀ = 56.6 nM in MOLM-13 cells). Does not degrade BRD4 or BRD7 at concentrations up to 5 μM. View Source

G401 Cell Growth Inhibition vs. BI-7273

In the G401 rhabdoid tumor cell line, CW-3308 inhibited cell growth with an IC₅₀ of 185 nM and achieved 90% maximum inhibition (Imax), whereas the BRD9 bromodomain inhibitor BI-7273 showed an IC₅₀ of 4.9 μM with only 67% Imax at 10 μM—a 26-fold potency advantage for CW-3308 [1]. Lenalidomide (CRBN ligand control) showed only moderate activity with 42% Imax at 10 μM. In the HS-SY-II synovial sarcoma cell line, CW-3308 exhibited IC₅₀ = 2.7 μM with Imax = 94%, while both BI-7273 and lenalidomide showed minimal activity (Imax ≤ 23% at 10 μM) [1]. Importantly, CW-3308 achieved superior cell growth inhibition despite extremely poor stability in cell culture medium (only 36%, 15%, and 3% parent compound remaining at 1h, 3h, and 6h respectively), indicating that transient exposure to CW-3308 is sufficient for potent and sustained anti-proliferative effects through catalytic BRD9 degradation [1].

Cell growth inhibition

Head-to-head

CW-3308: IC₅₀ 185 nM, Imax 90%
vs. BI-7273: IC₅₀ 4.9 μM, Imax 67%

Supports degradation-vs-inhibition endpoint comparison in G401 model

4-day CellTiter-Glo assay; transient exposure sufficient for sustained effect

Evidence Dimension	Cell growth inhibition (CellTiter-Glo assay, 4-day treatment)
Target Compound Data	CW-3308: G401 IC₅₀ = 185 nM, Imax = 90%; HS-SY-II IC₅₀ = 2.7 μM, Imax = 94%
Comparator Or Baseline	BI-7273: G401 IC₅₀ = 4.9 μM, Imax = 67% at 10 μM; HS-SY-II: minimal activity, Imax ≤ 23% at 10 μM. Lenalidomide: G401 Imax = 42% at 10 μM; HS-SY-II Imax ≤ 23% at 10 μM.
Quantified Difference	CW-3308 is 26-fold more potent than BI-7273 in G401 cells (IC₅₀ 185 nM vs. 4.9 μM); achieves 90% Imax vs. 67% for BI-7273; near-complete inhibition (Imax 94%) in HS-SY-II where BI-7273 is essentially inactive (Imax ≤ 23%)
Conditions	G401 rhabdoid tumor and HS-SY-II synovial sarcoma cell lines; 4-day drug treatment; CellTiter-Glo luminescent viability assay; BI-7273 and lenalidomide as control compounds in the same experimental run

Why This Matters

The 26-fold potency advantage and higher maximal efficacy (Imax 90% vs. 67%) demonstrate that BRD9 degradation, not merely bromodomain inhibition, is required for robust anti-proliferative activity in BRD9-dependent tumor models; this directly informs compound selection for translational synovial sarcoma and rhabdoid tumor research.

• [1] 药渡Cyber. Analysis of the Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. Sohu, 2024-11-01. Figure 8 and Table 9 data: cell growth inhibition IC₅₀ and Imax values, cell culture medium stability. View Source

High Oral Bioavailability in Mice

CW-3308 achieved 91% oral bioavailability (F) in mice following a 5 mg/kg oral dose, with key PK parameters including Cmax = 172 ng/mL, AUC = 1,499 h·ng/mL, and oral half-life (t₁/₂) = 3.7 hours [1][2]. The compound also demonstrated excellent metabolic stability across species with t₁/₂ > 60 minutes in mouse, rat, and human liver microsomes and plasma [1]. Among reported oral BRD9 PROTAC degraders, C6 (PROTAC BRD9 Degrader-7) has a reported Cmax of 3,436.95 ng/mL and DC₅₀ of 1.02 ± 0.52 nM but its explicit oral bioavailability F% has not been disclosed in the primary literature [3]. CFT8634 is described as orally bioavailable in preclinical models and entered Phase 1 trials, but specific F% values are not publicly available; notably, its Phase 1 trial was paused due to insufficient single-agent efficacy [4]. FHD-609 requires intravenous administration (NCT04965753) and was associated with Grade 4 QTc prolongation leading to a clinical hold [4]. CW-3308's quantitatively demonstrated 91% F, combined with its favorable half-life and multi-species metabolic stability, establishes a benchmark for oral BRD9-targeting PROTACs.

Oral bioavailability

Reported

F = 91%

Supports oral dosing model interpretation; reported PK profile in mice

5 mg/kg PO; t₁/₂ 3.7h; Cmax 172 ng/mL; multi-species microsomal stability >60 min

Evidence Dimension	Oral pharmacokinetics in mice
Target Compound Data	CW-3308: F = 91%; Cmax = 172 ng/mL (5 mg/kg PO); AUC = 1,499 h·ng/mL; t₁/₂ (PO) = 3.7 h; metabolic stability t₁/₂ > 60 min (mouse, rat, human microsomes and plasma)
Comparator Or Baseline	C6 (PROTAC BRD9 Degrader-7): Cmax = 3,436.95 ng/mL; DC₅₀ = 1.02 ± 0.52 nM; oral bioavailability F% not explicitly reported. CFT8634: oral, Phase 1 (NCT05355753), paused for insufficient efficacy; specific F% not disclosed. FHD-609: intravenous only (NCT04965753), clinical hold due to QTc prolongation.
Quantified Difference	CW-3308 F = 91% vs. C6 F% not reported (Cmax comparison confounded by different dose levels); CW-3308 is the only BRD9 degrader with a fully disclosed and quantitatively high oral bioavailability profile in the peer-reviewed literature
Conditions	Mouse PK study; 5 mg/kg oral gavage; formal PK parameter determination (clearance, Vss, t₁/₂, Cmax, AUC, F%); metabolic stability assessed in mouse, rat, and human liver microsomes and plasma

Why This Matters

The 91% oral bioavailability is exceptionally high for a PROTAC (MW 800.91, tPSA ~124 Ų, violating multiple 'Rule of 5' parameters) and directly enables reproducible oral dosing in preclinical efficacy models; this is a critical procurement consideration for labs planning chronic oral administration studies where intravenous or intraperitoneal routes are not feasible.

• [1] 药渡Cyber. Analysis of the Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. Sohu, 2024-11-01. Tables 7, 8: metabolic stability and formal mouse PK parameters including F = 91%, Cmax = 172 ng/mL, AUC = 1499 h·ng/mL, t₁/₂ (PO) = 3.7 h. View Source
• [2] Wang C, Wang M, Wang Y, et al. Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. J Med Chem. 2024;67(16):14125-14154. doi:10.1021/acs.jmedchem.4c00971 View Source
• [3] Zhang J, Duan H, Gui R, et al. Structure-based identification of new orally bioavailable BRD9-PROTACs for treating acute myelocytic leukemia. Eur J Med Chem. 2023;260:115872. doi:10.1016/j.ejmech.2023.115872. C6 DC₅₀ = 1.02 ± 0.52 nM; Cmax = 3436.95 ng/mL. View Source
• [4] Xueqiu Article. JMC | University of Michigan Wang Shaomeng Team Reports Oral BRD9 Degrader CW-3308. Published 2024-08-26. [Clinical context: CFT8634 Phase 1 paused for insufficient efficacy; FHD-609 Phase 1 paused due to Grade 4 QTc prolongation]. View Source

In Vivo BRD9 Depletion in Synovial Sarcoma Xenograft

In the HS-SY-II synovial sarcoma xenograft model, a single oral dose of CW-3308 at 50 mg/kg achieved 92.5% BRD9 protein depletion in tumor tissue at the 3-hour time point, with 45% depletion still maintained at 24 hours [1][2]. This degree of in vivo target engagement correlated with high plasma and tumor drug concentrations at 3 hours (declining by 24 hours, consistent with the observed PD decay) [2]. The rapid onset of degradation mirrors the in vitro kinetics where CW-3308 achieved >90% BRD9 depletion within 1 hour at 100 nM [2]. For context, earlier-generation BRD9 degraders such as dBRD9 lack reported in vivo PD data in synovial sarcoma models, while CFT8634 shows dose-dependent BRD9 degradation in xenograft models but specific quantitative depletion percentages at defined time points are not publicly disclosed [3]. CW-3308 also demonstrated favorable tolerability at efficacious doses, with no body weight loss or toxicity signs throughout the 4-week efficacy study [2].

In vivo target engagement

Reported

92.5% BRD9 depletion at 3h

Supports PK-PD relationship interpretation in xenograft model

HS-SY-II synovial sarcoma; single 50 mg/kg oral dose; 45% depletion at 24h

Evidence Dimension	In vivo BRD9 protein degradation in tumor tissue (pharmacodynamics)
Target Compound Data	CW-3308: 92.5% BRD9 depletion at 3h, 45% at 24h in HS-SY-II xenograft tumor tissue (single 50 mg/kg oral dose); >90% in vitro depletion within 1h at 100 nM in G401 cells
Comparator Or Baseline	dBRD9: no reported in vivo PD data in synovial sarcoma xenografts. CFT8634: described as showing dose-dependent BRD9 degradation in xenografts; specific % depletion values and time-course data not publicly available in peer-reviewed literature.
Quantified Difference	CW-3308 achieves near-complete (92.5%) in vivo BRD9 depletion at 3h post-dose; magnitude and kinetics are quantitatively characterized vs. qualitative or undisclosed data for comparators
Conditions	HS-SY-II synovial sarcoma xenograft-bearing mice; single 50 mg/kg oral gavage; tumor tissue collected at 3h and 24h; BRD9 protein quantified by Western blotting with β-actin normalization; plasma and tumor drug concentrations measured in parallel

Why This Matters

The 92.5% in vivo target engagement at 3h demonstrates that CW-3308's oral bioavailability translates into pharmacologically meaningful tumor drug exposure; researchers procuring this compound for in vivo efficacy studies can reference the established PK-PD relationship to design dosing regimens with predictable target coverage.

• [1] Wang C, Wang M, Wang Y, et al. Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. J Med Chem. 2024;67(16):14125-14154. doi:10.1021/acs.jmedchem.4c00971 View Source
• [2] 药渡Cyber. Analysis of the Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. Sohu, 2024-11-01. Figure 9: PD data; Figure 10: efficacy data; Figure 6: degradation kinetics. View Source
• [3] Xueqiu Article. JMC | University of Michigan Wang Shaomeng Team Reports Oral BRD9 Degrader CW-3308. Published 2024-08-26. [Clinical development status of CFT8634 and FHD-609]. View Source

Selective Degradation: Sparing BRD7 and BRD4

In Western blotting analysis of G401 cells, CW-3308 at concentrations of 1–1,000 nM induced robust, concentration-dependent BRD9 degradation while showing no detectable depletion of BRD7 or BRD4 proteins across the entire concentration range [1][2]. This degradation selectivity contrasts sharply with the bromodomain inhibitor BI-7273, which binds BRD7 with an IC₅₀ of 117 nM (only ~6-fold selectivity over BRD9 IC₅₀ of 19 nM) and also exhibits measurable binding to BRD4 bromodomains [3]. CW-3308 itself retains high binding affinity for BRD9 (IC₅₀ = 5.0 nM in a BRD9 binding assay, comparable to BI-7273's IC₅₀ of 7.2 nM) but shows no significant binding to BRD4 BD1 at concentrations up to 10 μM [2]. Unlike VZ185, a VHL-based PROTAC that degrades both BRD9 (DC₅₀ = 1.8–34 nM) and its close homolog BRD7 (DC₅₀ = 4–4.5 nM) [4], CW-3308 achieves BRD9 mono-selectivity—a critical attribute for dissecting BRD9-specific biology within the ncBAF complex without confounding effects from BRD7 co-depletion.

Degradation selectivity

Class-level

No BRD7 or BRD4 degradation detected at 1–1,000 nM

Supports BRD9-specific ncBAF mechanistic studies; avoids BRD7 co-depletion confound

G401 Western blot; contrasts with dual degrader VZ185 and inhibitor BI-7273

Evidence Dimension	Degradation selectivity over homologous bromodomain proteins BRD7 and BRD4
Target Compound Data	CW-3308: no BRD7 or BRD4 protein degradation at 1–1,000 nM in G401 cells (Western blot); BRD9 binding IC₅₀ = 5.0 nM; no BRD4 BD1 binding at ≤10 μM
Comparator Or Baseline	BI-7273 (inhibitor): BRD9 IC₅₀ = 19 nM, BRD7 IC₅₀ = 117 nM (~6-fold selective); also binds BRD4 bromodomains. VZ185 (PROTAC): dual BRD9/7 degrader, DC₅₀ = 1.8–34 nM (BRD9) and 4–4.5 nM (BRD7).
Quantified Difference	CW-3308 achieves functional BRD9 mono-selectivity (no detectable BRD7/4 degradation at concentrations 1,000× above BRD9 DC₅₀); BI-7273 shows only ~6-fold binding selectivity over BRD7 and retains BRD4 binding; VZ185 is a dual degrader of both BRD7 and BRD9
Conditions	G401 rhabdoid tumor cell line; 3-hour compound treatment; Western blotting with antibodies against BRD9, BRD7, and BRD4; β-actin loading control; BRD9/BRD4 binding assessed by competitive binding assay

Why This Matters

BRD9 mono-selectivity is critical for experiments aimed at isolating BRD9-specific functions within the ncBAF complex; dual BRD7/9 degraders (VZ185) or poorly selective inhibitors (BI-7273) confound phenotypic interpretation. For procurement decisions in mechanistic chromatin biology and sarcoma research, CW-3308's degradation selectivity profile provides a cleaner chemical biology tool.

• [1] Wang C, Wang M, Wang Y, et al. Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. J Med Chem. 2024;67(16):14125-14154. doi:10.1021/acs.jmedchem.4c00971. Figure 4: Western blot selectivity data in G401 cells. View Source
• [2] 药渡Cyber. Analysis of the Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. Sohu, 2024-11-01. Figure 4 (Western blot selectivity), Figure 7 (binding affinity: CW-3308 BRD9 IC₅₀ = 5.0 nM; BI-7273 BRD9 IC₅₀ = 7.2 nM; no BRD4 binding at ≤10 μM). View Source
• [3] BI-7273 | BRD9 BD Inhibitor. Bertin Bioreagent (Cayman Chemical). CAT N°: 20311. BRD9 Kd = 15.4 nM, IC₅₀ = 19 nM; BRD7 IC₅₀ = 117 nM. View Source
• [4] Zoppi V, Hughes SJ, Maniaci C, et al. Iterative Design and Optimization of Initially Inactive PROTACs Identify VZ185 as a Potent, Fast, and Selective VHL-Based Dual Degrader Probe of BRD9 and BRD7. J Med Chem. 2019;62(2):699-726. doi:10.1021/acs.jmedchem.8b01413. DC₅₀ values: BRD9 = 1.8 nM, BRD7 = 4.5 nM. View Source

CW-3308: Key Application Scenarios

Oral Efficacy in Synovial Sarcoma and Rhabdoid Tumor Xenografts

CW-3308 is the preferred BRD9-targeting agent for chronic oral dosing studies in HS-SY-II synovial sarcoma and G401 rhabdoid tumor xenograft models. Its 91% oral bioavailability [1], established PK profile (Cmax = 172 ng/mL at 5 mg/kg, t₁/₂ = 3.7 h), and demonstrated efficacy (57% TGI at 25 mg/kg, 60% TGI at 50 mg/kg QD, 5 days/week for 4 weeks) provide a fully characterized dosing framework [2]. The 92.5% tumor BRD9 depletion at 3h post-dose confirms robust target engagement [1]. Researchers can confidently select CW-3308 over BI-7273 (which lacks in vivo efficacy as a monotherapy in these models) or CFT8634 (Phase 1 paused for insufficient efficacy) when oral route and demonstrated xenograft efficacy are primary requirements.

BRD9-Specific Mechanistic Studies

For experiments designed to dissect BRD9-specific functions within the ncBAF chromatin remodeling complex—such as ChIP-seq, RNA-seq, or proteomics studies—CW-3308 provides unambiguous BRD9 mono-selectivity. It induces no detectable degradation of BRD7 or BRD4 at concentrations up to 1,000 nM in G401 cells [1]. This contrasts with VZ185 (dual BRD7/9 degrader) and BI-7273 (cross-reactive with BRD7 at IC₅₀ = 117 nM) [3]. The compound's rapid degradation kinetics (>90% BRD9 depletion within 1 hour) [2] further enable acute perturbation experiments where fast target removal minimizes compensatory transcriptional responses. CW-3308's PROTAC mechanism (confirmed by competition with excess BI-7273 and lenalidomide) [2] also serves as a positive control for cereblon-dependent degradation studies.

PROTAC PK/PD and Ternary Complex Optimization

CW-3308 serves as an advanced lead compound for medicinal chemistry teams developing next-generation BRD9 degraders. Its fully disclosed PK parameters across species (mouse, rat, and human microsomal stability t₁/₂ > 60 min), the predicted CW-3308:BRD9:CRBN ternary complex model (with a key Ile53–Tyr357 inter-protein hydrogen bond distance of 1.91 Å) [2], and the documented SAR trajectory from compound 18 through compound 27 [2] provide a rich data package for structure-based optimization. The compound's low cell culture medium stability paradoxically validates the catalytic nature of PROTAC-mediated degradation and can be used as a benchmark for screening new analogs with improved metabolic stability while retaining sub-nanomolar DC₅₀.

BRD9 Degradation vs. Bromodomain Inhibition

For research programs investigating whether BRD9 degradation offers therapeutic advantage over bromodomain inhibition, CW-3308 and BI-7273 constitute a well-characterized matched pair for side-by-side comparison. In G401 cells, CW-3308 achieves 26-fold greater anti-proliferative potency (IC₅₀ 185 nM vs. 4.9 μM) and higher maximal efficacy (Imax 90% vs. 67%) than BI-7273 [2]. In HS-SY-II cells, the differential is even more pronounced, with BI-7273 showing essentially no activity (Imax ≤ 23%) while CW-3308 achieves Imax = 94% [2]. These data establish CW-3308 as the reference BRD9 degrader for studies comparing pharmacological inhibition versus targeted protein degradation paradigms in SMARCB1-deficient cancer models.

Application

Selection Property

Validation Focus

BRD9 ncBAF complex mechanistic studies

BRD9 mono-selective degradation profile

Confirm absence of BRD7/BRD4 co-depletion in target cell model

Oral in vivo PK-PD and xenograft efficacy studies

Reported oral bioavailability and PK characterization

Verify tumor BRD9 depletion and exposure-response in model

PROTAC medicinal chemistry and SAR optimization

Disclosed ternary complex model and degradation SAR

Benchmark linker-warhead optimization against reported DC₅₀

Degradation vs. inhibition paradigm comparison

Matched PROTAC/inhibitor pair for head-to-head studies

Compare proliferative endpoint response in SMARCB1-deficient lines

• [1] Wang C, Wang M, Wang Y, et al. Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. J Med Chem. 2024;67(16):14125-14154. doi:10.1021/acs.jmedchem.4c00971 View Source
• [2] 药渡Cyber. Analysis of the Discovery of CW-3308 as a Potent, Selective, and Orally Efficacious PROTAC Degrader of BRD9. Sohu, 2024-11-01. [Comprehensive analysis including SAR, PK, PD, efficacy, selectivity, ternary complex modeling, and cell culture stability data]. View Source
• [3] Zoppi V, Hughes SJ, Maniaci C, et al. Iterative Design and Optimization of Initially Inactive PROTACs Identify VZ185 as a Potent, Fast, and Selective VHL-Based Dual Degrader Probe of BRD9 and BRD7. J Med Chem. 2019;62(2):699-726. doi:10.1021/acs.jmedchem.8b01413 View Source